Cas no 621-29-4 (m-Tolyl isocyanate)
m-Tolyl isocyanate (CAS 621-29-4) is an aromatic isocyanate compound with the molecular formula C₈H₇NO. It is a clear to pale yellow liquid with a characteristic pungent odor, primarily used as an intermediate in organic synthesis. The meta-substituted tolyl group enhances its reactivity in polyurethane and polyurea formulations, making it valuable for producing coatings, adhesives, and elastomers. Its stability and controlled reactivity allow for precise cross-linking in polymer systems. Proper handling is essential due to its moisture sensitivity and potential health hazards, including respiratory and skin irritation. It is typically stored under inert conditions to prevent polymerization or degradation.
m-Tolyl isocyanate structure
Product Name:m-Tolyl isocyanate
CAS No:621-29-4
MF:C8H7NO
MW:133.147281885147
MDL:MFCD00002021
CID:39062
PubChem ID:69303
Update Time:2025-06-07
m-Tolyl isocyanate Chemical and Physical Properties
Names and Identifiers
-
- m-Tolyl isocyanate
- 3-Methylphenyl isocyanate
- meta-tolyl isocyanate
- Isocyanic acid m-tolyl ester
- 3-TOLYL ISOCYANATE
- 1-isocyanato-3-methylbenzene
- M-TOLUENEISOCYANATE
- 1-isocyanato-3-methyl-benzen
- isocyanatedem-toluene
- 3-Methylphenylisocyanate
- EC 210-676-0
- NS00020856
- 1-isocyanato-3-methyl-benzene
- 3-methyl phenyl isocyanate
- 1-Isocyanato-3-methylbenzene #
- Benzene, 1-isocyanato-3-methyl-
- QR6QV3EC23
- MFCD00002021
- DTXSID9060732
- 3-tolylisocyanate
- EN300-20949
- m-toluyl isocyanate
- W-105047
- FT-0629019
- m-Isocyanatotoluene
- SCHEMBL59246
- M-METHYL PHENYL ISOCYANATE
- E78228
- 3-methylphenyl-isocyanate
- EINECS 210-676-0
- m-Methylphenyl isocyanate
- 5-methylphenyl isocyanate
- 1-isocya-nato-3-methylbenzene
- AMY23359
- m-Tolyl isocyanate, 99%
- AKOS000120748
- CPPGZWWUPFWALU-UHFFFAOYSA-
- InChI=1/C8H7NO/c1-7-3-2-4-8(5-7)9-6-10/h2-5H,1H3
- AS-13514
- 1-isocyanato-3-methyl benzene
- 1-isocyanato-3-methylben-zene
- AI3-28254
- 621-29-4
- Isocyanic acid, m-tolyl ester
- A8593
- UNII-QR6QV3EC23
- T0721
- m-Tolylisocyanate
- STL299673
- DB-032162
- ALBB-020889
-
- MDL： MFCD00002021
- Inchi： 1S/C8H7NO/c1-7-3-2-4-8(5-7)9-6-10/h2-5H,1H3
- InChI Key： CPPGZWWUPFWALU-UHFFFAOYSA-N
- SMILES： O=C=NC1=CC=CC(C)=C1
- BRN： 386149
Computed Properties
- Exact Mass: 133.05300
- Monoisotopic Mass: 133.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 29.4A^2
Experimental Properties
- Color/Form: Colorless liquid
- Density: 1.033 g/mL at 25 °C(lit.)
- Melting Point: 195 - 198
- Boiling Point: 96°C/44mmHg(lit.)
- Flash Point: Fahrenheit: 149 ° f
Celsius: 65 ° c - Refractive Index: n20/D 1.5305(lit.)
- PSA: 29.43000
- LogP: 1.96230
- Sensitiveness: Moisture Sensitive
- Solubility: Soluble in water.
m-Tolyl isocyanate Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H315,H317,H319,H330,H334,H335
- Warning Statement： P260,P280,P284,P305+P351+P338,P310
- Hazardous Material transportation number：UN 2206 6.1/PG 2
- WGK Germany：2
- Hazard Category Code： 26-36/37/38-42
- Safety Instruction： S23-S26-S36/37/39-S45
- FLUKA BRAND F CODES：10-21
- RTECS：CZ6315000
-
Hazardous Material Identification：
- Safety Term：6.1
- Packing Group：II
- Risk Phrases：R26; R36/37/38; R42
- HazardClass：6.1
- PackingGroup：III
- TSCA：Yes
- Storage Condition：0-10°C
- Packing Group：II
- Hazard Level：6.1
m-Tolyl isocyanate Customs Data
- HS CODE：2929109000
- Customs Data：
China Customs Code:
2929109000Overview:
2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
m-Tolyl isocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| BAI LING WEI Technology Co., Ltd. | 263820-5G |
m-Tolyl isocyanate, 99% |
621-29-4 | 99% | 5G |
￥ 66 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 263820-25G |
m-Tolyl isocyanate, 99% |
621-29-4 | 99% | 25G |
￥ 149 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 263820-100G |
m-Tolyl isocyanate, 99% |
621-29-4 | 99% | 100G |
￥ 398 | 2022-04-26 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY003169-5g |
m-Tolyl Isocyanate |
621-29-4 | ≥98% | 5g |
¥40.00 | 2025-04-13 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY003169-10g |
m-Tolyl Isocyanate |
621-29-4 | ≥98% | 10g |
¥55.00 | 2025-04-13 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY003169-25g |
m-Tolyl Isocyanate |
621-29-4 | ≥98% | 25g |
¥52.00 | 2025-04-13 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY003169-100g |
m-Tolyl Isocyanate |
621-29-4 | ≥98% | 100g |
¥159.00 | 2025-04-13 | |
| TRC | T733880-250mg |
M-Tolyl Isocyanate |
621-29-4 | 250mg |
$ 45.00 | 2022-06-02 | ||
| TRC | T733880-500mg |
M-Tolyl Isocyanate |
621-29-4 | 500mg |
$ 60.00 | 2022-06-02 | ||
| TRC | T733880-2.5g |
M-Tolyl Isocyanate |
621-29-4 | 2.5g |
$ 75.00 | 2022-06-02 |
m-Tolyl isocyanate Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:621-29-4) 间甲基苯异氰酸酯
Order Number:LE25487464
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:49
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:621-29-4)m-Tolyl isocyanate
Order Number:sfd7126
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
m-Tolyl isocyanate Related Literature
-
Utsab Manna,Gopal Das CrystEngComm 2018 20 4406
-
Wenwei Li,Ruxue Wang,Zhefeng Li,Jiuxi Chen,Yuhong Zhang,Ningning Lv Chem. Commun. 2023 59 4360
-
Utsab Manna,Santanu Kayal,Soham Samanta,Gopal Das Dalton Trans. 2017 46 10374
-
Deshuai Liu,Dahai Zhou,Hao Yang,Jianfeng Li,Chunming Cui Chem. Commun. 2019 55 12324
-
Zhenni Su,Yunqiu Feng,Rong Zou,Xianfan Qiu,Jian Wang,Chuanzhou Tao Chem. Commun. 2020 56 7483
621-29-4 (m-Tolyl isocyanate) Related Products
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- 622-58-2(p-Tolyl isocyanat)
- 2761-22-0(1,1'-Biphenyl,4,4'-diisocyanato-)
- 16413-26-6(3-Cyanophenyl isocyanate)
- 92-95-5(1-isocyanato-4-phenylbenzene)
- 23138-50-3(1-ethyl-4-isocyanatobenzene)
- 40397-98-6(2-isocyanato-1,4-dimethylbenzene)
- 51163-27-0(4-isocyanato-1,2-dimethylbenzene)
